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Compound of Interest

4-Benzyloxyindole-3-
Compound Name:
carboxaldehyde

Cat. No.: B112921

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular structure and properties of 4-
Benzyloxyindole-3-carboxaldehyde, a key intermediate in the synthesis of various bioactive
molecules and pharmaceuticals.[1]

Core Molecular Data

The fundamental quantitative data for 4-Benzyloxyindole-3-carboxaldehyde is summarized
below, providing a clear reference for research and experimental design.
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Property Value Citations

Molecular Formula C16H13NO2 [1112][3]

Molecular Weight 251.28 g/mol [1][2]
4-(phenylmethoxy)-1H-indole-

IUPAC Name (pheny Y) [3]
3-carbaldehyde

CAS Number 7042-71-9 [1][3]
Yellowish to off-white

Appearance ) [1114]
crystalline powder

Melting Point 163-170 °C [1]

Purity = 98% (HPLC) [1]

Molecular Structure Visualization

The two-dimensional chemical structure of 4-Benzyloxyindole-3-carboxaldehyde is depicted

below. This visualization is crucial for understanding the steric and electronic properties of the

molecule, which influence its reactivity and potential as a precursor in organic synthesis.
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Caption: Molecular structure of 4-Benzyloxyindole-3-carboxaldehyde.
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Experimental Protocols

Detailed experimental protocols for the synthesis or application of 4-Benzyloxyindole-3-
carboxaldehyde are beyond the scope of this technical guide. This compound is primarily
used as a chemical intermediate. For specific synthetic procedures, researchers should consult
peer-reviewed chemical literature and established laboratory protocols.

Applications in Research and Development

4-Benzyloxyindole-3-carboxaldehyde is a versatile compound with significant applications in
medicinal chemistry and organic synthesis. It serves as a crucial building block for the creation
of more complex indole-based molecules. These resulting compounds are often investigated
for their potential as anti-cancer and anti-inflammatory agents.[1] Its utility also extends to the
development of fluorescent probes for biological imaging.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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